Cas no 2171153-39-0 (3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-iodobenzoic acid)

• Product Name: 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-iodobenzoic acid
• CAS No: 2171153-39-0
• MF: C₂₆H₂₃IN₂O₅
• MW: 570.375699281693
• CID: 5896710
• PubChem ID: 165456905
• Update Time: 2025-10-18

3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-iodobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-iodobenzoic acid
• 2171153-39-0
• EN300-1549166
• 3-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-5-iodobenzoic acid

• Inchi： 1S/C26H23IN2O5/c1-15(10-24(30)29-18-12-16(25(31)32)11-17(27)13-18)28-26(33)34-14-23-21-8-4-2-6-19(21)20-7-3-5-9-22(20)23/h2-9,11-13,15,23H,10,14H2,1H3,(H,28,33)(H,29,30)(H,31,32)/t15-/m1/s1
• InChI Key： KLIMFLNQFYBIQX-OAHLLOKOSA-N
• SMILES： IC1C=C(C(=O)O)C=C(C=1)NC(C[C@@H](C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 570.06517g/mol
• Monoisotopic Mass: 570.06517g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-iodobenzoic acid

Comprehensive Overview of 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-iodobenzoic acid (CAS No. 2171153-39-0)

3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-iodobenzoic acid (CAS No. 2171153-39-0) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. This compound features a unique iodobenzoic acid moiety, making it valuable for radiolabeling and bioconjugation applications. Its chiral center (3R configuration) and Fmoc group enhance its utility in solid-phase peptide synthesis (SPPS), a technique gaining traction due to the rising demand for therapeutic peptides and precision medicine.

The growing interest in targeted drug delivery and molecular imaging has propelled research into compounds like 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-iodobenzoic acid. Its iodine atom allows for potential applications in PET imaging, aligning with trends in non-invasive diagnostics. Researchers frequently search for "Fmoc-amino acid derivatives for SPPS" or "iodinated benzoic acid applications," reflecting its relevance in modern biochemical workflows.

From a synthetic perspective, this compound’s carboxylic acid and Fmoc-amine functionalities enable seamless integration into peptide backbones. The 5-iodo substitution on the benzoic acid ring offers a handle for cross-coupling reactions, a hot topic in click chemistry and biomaterial engineering. Such properties address common queries like "how to modify peptides for imaging" or "Fmoc deprotection strategies," underscoring its interdisciplinary appeal.

Quality control of CAS No. 2171153-39-0 is critical, as impurities can affect peptide yield and purity. Analytical techniques like HPLC and mass spectrometry are often employed, topics frequently searched alongside "peptide synthesis troubleshooting." The compound’s stability under SPPS conditions and compatibility with green chemistry solvents are also key considerations for sustainable lab practices.

In summary, 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-iodobenzoic acid bridges gaps between organic chemistry, radiopharmaceuticals, and biotechnology. Its design caters to evolving needs in drug discovery and diagnostic tools, making it a compound of enduring scientific interest.